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Compound of Interest

Compound Name: Nadph tetrasodium salt

Cat. No.: B1256519 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in

numerous biological processes, acting as a primary electron donor in reductive biosynthesis

and antioxidant defense. The tetrasodium salt of NADPH is a stable, solid form that is readily

soluble in aqueous solutions. Accurate preparation of NADPH stock solutions is paramount for

reliable and reproducible experimental results in various applications, including enzymatic

assays, cell-based studies, and drug metabolism screening. This document provides a detailed

protocol for the preparation, storage, and handling of NADPH tetrasodium salt stock solutions

to ensure their stability and optimal performance.

Quantitative Data Summary
A comprehensive summary of the key quantitative data for NADPH tetrasodium salt is
presented in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1256519?utm_src=pdf-interest
https://www.benchchem.com/product/b1256519?utm_src=pdf-body
https://www.benchchem.com/product/b1256519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Molecular Weight 833.35 g/mol [1][2][3]

Solubility in Water ~50 mg/mL to 100 mg/mL [4][5][6]

Recommended Storage (Solid) -20°C [4][5][7]

Recommended Storage (Stock

Solution)

-20°C (short-term, weeks) to

-80°C (long-term, months)
[4][8][9]

Optimal pH for Stability Slightly alkaline (pH 8) [8]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of

NADPH tetrasodium salt. This concentration is suitable for a wide range of applications and

can be easily diluted to the desired working concentration.

Materials and Equipment
NADPH Tetrasodium Salt (≥95% purity)[1]

10 mM Tris-HCl buffer, pH 8.0

Nuclease-free water

Microcentrifuge tubes

Pipettes and sterile, nuclease-free pipette tips

Vortex mixer

-20°C and -80°C freezers

Ice bucket

Preparation of 10 mM Tris-HCl Buffer (pH 8.0)
Dissolve Tris base in nuclease-free water to a final concentration of 10 mM.
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Adjust the pH to 8.0 using hydrochloric acid (HCl).

Sterilize the buffer by autoclaving or filtration through a 0.22 µm filter.

Store the buffer at room temperature.

Preparation of 10 mM NADPH Stock Solution
Equilibration: Allow the vial of NADPH tetrasodium salt powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the required amount of NADPH tetrasodium salt. To prepare 1

mL of a 10 mM stock solution, you will need 8.33 mg of NADPH tetrasodium salt (Molecular

Weight = 833.35 g/mol ).

Dissolution: Add the weighed NADPH powder to a sterile microcentrifuge tube. Add the

appropriate volume of 10 mM Tris-HCl buffer (pH 8.0) to achieve a final concentration of 10

mM. For example, add 1 mL of buffer for 8.33 mg of NADPH.

Mixing: Gently vortex the tube until the NADPH is completely dissolved. Keep the solution on

ice during this process to minimize degradation.[8]

Aliquoting: Immediately after dissolution, aliquot the stock solution into smaller, single-use

volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes. This is crucial to avoid

repeated freeze-thaw cycles, which can lead to significant degradation of NADPH.[8][9]

Storage: Store the aliquots at -20°C for short-term use (up to a few weeks) or at -80°C for

long-term storage (several months).[4][8] Protect the solution from light.[7]

Note on Stability: NADPH solutions are susceptible to degradation, particularly in acidic

conditions and in the presence of phosphate or acetate buffers.[8][10][11] The rate of

degradation is also increased by higher temperatures.[10][11] Therefore, it is strongly

recommended to prepare fresh solutions and handle them on ice. The use of distilled water

without buffering is not recommended as its pH can be slightly acidic.[8]

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the NADPH tetrasodium
salt stock solution.
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Caption: A flowchart outlining the key steps for preparing a stable NADPH tetrasodium salt
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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